Cas no 918810-55-6 (3-(aminomethyl)-4-methoxybenzene-1-sulfonamide)

• Product Name: 3-(aminomethyl)-4-methoxybenzene-1-sulfonamide
• CAS No: 918810-55-6
• MF: C₈H₁₂N₂O₃S
• MW: 216.257480621338
• MDL: MFCD21302353
• CID: 770705
• PubChem ID: 58789209
• Update Time: 2025-10-29

3-(aminomethyl)-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-(aminomethyl)-4-methoxy-
• 3-(aminomethyl)-4-methoxybenzenesulfonamide
• 3-(aminomethyl)-4-methoxybenzene-1-sulfonamide
• SCHEMBL2851142
• AKOS015140109
• CS-0457979
• EN300-278102
• IIMGBXOVOSIVDH-UHFFFAOYSA-N
• 918810-55-6
• DTXSID70730084

• MDL： MFCD21302353
• Inchi： 1S/C8H12N2O3S/c1-13-8-3-2-7(14(10,11)12)4-6(8)5-9/h2-4H,5,9H2,1H3,(H2,10,11,12)
• InChI Key： IIMGBXOVOSIVDH-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(CN)=C1)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 216.05686342g/mol
• Monoisotopic Mass: 216.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 104Ų

Additional information on 3-(aminomethyl)-4-methoxybenzene-1-sulfonamide

Introduction to 3-(aminomethyl)-4-methoxybenzene-1-sulfonamide (CAS No. 918810-55-6)

3-(aminomethyl)-4-methoxybenzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 918810-55-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-documented for their broad spectrum of biological activities. The structural features of 3-(aminomethyl)-4-methoxybenzene-1-sulfonamide, including the presence of both amino and methoxy substituents on a benzene ring, coupled with a sulfonamide functional group, contribute to its unique chemical properties and potential therapeutic applications.

The sulfonamide moiety is particularly noteworthy due to its ability to interact with biological targets such as enzymes and receptors, often leading to inhibitory effects on various metabolic pathways. In recent years, sulfonamides have been extensively studied for their roles in the development of antibiotics, anti-inflammatory agents, and even anticancer drugs. The specific arrangement of functional groups in 3-(aminomethyl)-4-methoxybenzene-1-sulfonamide suggests that it may exhibit properties such as solubility in polar solvents, which is advantageous for formulation in pharmaceutical applications.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of an amino group and a sulfonamide group provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological profile. This flexibility has made 3-(aminomethyl)-4-methoxybenzene-1-sulfonamide a subject of interest in high-throughput screening campaigns aimed at identifying novel bioactive compounds.

Recent advancements in computational chemistry have further enhanced the study of 3-(aminomethyl)-4-methoxybenzene-1-sulfonamide. Molecular docking simulations have been employed to predict its interactions with target proteins, providing insights into its mechanism of action. These studies have revealed that the compound may bind to enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The methoxy group, in particular, has been identified as a key interaction point, contributing to the compound's binding affinity and specificity.

In addition to computational studies, experimental investigations have also shed light on the biological activity of 3-(aminomethyl)-4-methoxybenzene-1-sulfonamide. In vitro assays have demonstrated its potential inhibitory effects on certain enzymes, suggesting that it could be developed into a therapeutic agent for conditions associated with these enzymes. For instance, preliminary studies have shown that this compound may inhibit xanthine oxidase, an enzyme implicated in gout and cardiovascular diseases. The amino group's ability to form hydrogen bonds with the active site residues of this enzyme has been identified as a crucial factor in its inhibitory activity.

The synthesis of 3-(aminomethyl)-4-methoxybenzene-1-sulfonamide is another area where significant progress has been made. Modern synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Techniques such as multi-step organic synthesis, catalytic reactions, and purification methods like column chromatography have been optimized for its production. These advancements not only facilitate research but also hold promise for future industrial-scale manufacturing.

The role of 3-(aminomethyl)-4-methoxybenzene-1-sulfonamide in medicinal chemistry extends beyond its direct therapeutic applications. It serves as a valuable scaffold for designing derivative compounds with enhanced properties. By modifying specific functional groups or introducing additional substituents, researchers can explore new pharmacological profiles and improve drug-like characteristics such as bioavailability and metabolic stability.

The growing interest in 3-(aminomethyl)-4-methoxybenzene-1-sulfonamide underscores its importance in contemporary pharmaceutical research. As our understanding of disease mechanisms continues to evolve, compounds like this one offer promising avenues for developing innovative treatments. The integration of traditional synthetic chemistry with modern biotechnological approaches ensures that the full potential of 3-(aminomethyl)-4-methoxybenzene-1-sulfonamide will be realized.

In conclusion,3-(aminomethyl)-4-methoxybenzene-1-sulfonamide (CAS No. 918810-55-6) represents a significant compound in the realm of pharmaceutical chemistry. Its unique structural features, combined with recent advancements in computational and experimental research, position it as a promising candidate for drug development. As scientists continue to explore its potential applications,3-(aminomethyl)-4-methoxybenzene-1-sulfonamide is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.